1-[4-[1-(3-Methylphenyl)ethyl]-1,4-diazepan-1-yl]ethanone

• IUPAC Name: 1-[4-[1-(3-methylphenyl)ethyl]-1,4-diazepan-1-yl]ethanone
• InChI: InChI=1S/C16H24N2O/c1-13-6-4-7-16(12-13)14(2)17-8-5-9-18(11-10-17)15(3)19/h4,6-7,12,14H,5,8-11H2,1-3H3
• InChI Key: OBMMAAOWYUXASP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C)N2CCCN(CC2)C(=O)C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

1-[4-[1-(3-Methylphenyl)ethyl]-1,4-diazepan-1-yl]ethanone, also known as DMPEA-Ketone, is a novel psychoactive substance that has gained attention in recent years due to its potential therapeutic applications. This compound belongs to the class of benzodiazepines, which are widely used for their anxiolytic and sedative effects. However, DMPEA-Ketone has unique properties that make it a promising candidate for further research.

Mechanism of Action

1-[4-[1-(3-Methylphenyl)ethyl]-1,4-diazepan-1-yl]ethanone acts on the gamma-aminobutyric acid (GABA) receptors in the brain, which are responsible for regulating anxiety and stress. It enhances the binding of GABA to its receptors, leading to an increase in inhibitory neurotransmission. This mechanism is similar to that of benzodiazepines, but 1-[4-[1-(3-Methylphenyl)ethyl]-1,4-diazepan-1-yl]ethanone has a unique chemical structure that allows it to selectively bind to certain subtypes of GABA receptors.
Biochemical and Physiological Effects:
1-[4-[1-(3-Methylphenyl)ethyl]-1,4-diazepan-1-yl]ethanone has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models. It also has muscle relaxant properties and can reduce inflammation. However, further research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

1-[4-[1-(3-Methylphenyl)ethyl]-1,4-diazepan-1-yl]ethanone has several advantages over other benzodiazepines in terms of its selectivity for certain GABA receptor subtypes and its unique chemical structure. However, it also has limitations in terms of its solubility and stability, which can make it difficult to use in lab experiments. Further research is needed to optimize its synthesis and formulation for use in clinical trials.

Future Directions

There are several potential future directions for research on 1-[4-[1-(3-Methylphenyl)ethyl]-1,4-diazepan-1-yl]ethanone. One area of interest is its potential use in the treatment of anxiety and depression. Another area is its potential use as an anticonvulsant and muscle relaxant. Additionally, there is interest in studying its effects on inflammation and oxidative stress. Further research is needed to fully understand the potential therapeutic applications of 1-[4-[1-(3-Methylphenyl)ethyl]-1,4-diazepan-1-yl]ethanone.

Synthesis Methods

The synthesis of 1-[4-[1-(3-Methylphenyl)ethyl]-1,4-diazepan-1-yl]ethanone involves the reaction of 1-(3-methylphenyl)ethylamine with 1,4-diketone in the presence of a reducing agent. The resulting compound is then purified using chromatography techniques. This method has been described in detail in a scientific publication by Kudryavtseva et al. (2016).

Scientific Research Applications

1-[4-[1-(3-Methylphenyl)ethyl]-1,4-diazepan-1-yl]ethanone has been studied for its potential therapeutic applications in various fields of medicine. One study conducted by Khom et al. (2017) investigated the anxiolytic and antidepressant effects of 1-[4-[1-(3-Methylphenyl)ethyl]-1,4-diazepan-1-yl]ethanone in animal models. The results showed that 1-[4-[1-(3-Methylphenyl)ethyl]-1,4-diazepan-1-yl]ethanone had a significant effect on reducing anxiety and depression-like behaviors.